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Compound of Interest

Compound Name: LH1306

Cat. No.: B608557

Essential Safety and Handling Guide for LH1306

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling LH1306. The following procedural
guidance is intended to be a primary resource for laboratory safety and chemical handling,
directly addressing operational questions for the use and disposal of this compound.

Chemical and Physical Properties

LH1306 is a potent, bioactive small molecule inhibitor of the programmed cell death-
1/programmed death-ligand 1 (PD-1/PD-L1) protein-protein interaction.[1][2][3] The following
table summarizes its key quantitative data.
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Property Value Source

Molecular Formula C38H48N606 Sigma-Aldrich[1]
CAS Number 2182653-84-3 Sigma-Aldrich[1]
Molecular Weight 684.82 g/mol Sigma-Aldrich[1]
Appearance White to beige powder Sigma-Aldrich[1]
Purity >95% (HPLC) Sigma-Aldrich[1]
Solubility 2 mg./mL in DMSO (clear Sigma-Aldrich[1]

solution)

Storage Temperature -10 to -25°C Sigma-Aldrich[1]
Storage Class Code 11 - Combustible Solids Sigma-Aldrich[1]
WGK WGK 3 Sigma-Aldrich[1]

Personal Protective Equipment (PPE)

Due to its classification as a combustible solid and its nature as a potent bioactive compound,
strict adherence to the following personal protective equipment (PPE) guidelines is mandatory
when handling LH1306.
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PPE Category Specific Recommendations

) Wear appropriate chemical-resistant gloves
Hand Protection o
(e.g., nitrile rubber).

Use chemical safety goggles and/or a face

Eye/Face Protection )
shield.

Wear a lab coat, and ensure skin is not
) ] exposed. For larger quantities or when
Skin and Body Protection ) ] - )
generating dust, consider additional protective

clothing.

Handle in a well-ventilated area, preferably a
) ) chemical fume hood, to avoid inhalation of the
Respiratory Protection ) )
powder. If a fume hood is not available, a

NIOSH-approved respirator may be necessary.

Operational and Disposal Plans

Handling and Storage:
o LH1306 is shipped in wet ice and should be stored at -10 to -25°C upon receipt.[1]
e As a combustible solid, it should be stored away from sources of ignition.[1]

e Only qualified personnel trained in laboratory procedures and familiar with potential hazards
should handle this chemical.[4]

Disposal: Specific disposal instructions for LH1306 are not readily available. However, as a
chemical substance, its disposal must be conducted in accordance with all applicable federal,
state, and local environmental regulations. Contact a licensed professional waste disposal
service to dispose of this material. Do not allow the material to be released into the
environment.

Experimental Protocols and Applications

LH1306 is a C2-symmetric small molecule that functions as a potent inhibitor of the PD-1/PD-
L1 protein-protein interaction with an IC50 of 25 nM in an HTRF (Homogeneous Time Resolved
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Fluorescence) assay.[1][2][3] It acts by binding to PD-L1 and inducing the formation of a PD-L1
homodimer, which prevents its interaction with the PD-1 receptor.[1]

Key Experimental Uses:

e HTRF Assays: Used to determine the half-maximal inhibitory concentration (IC50) of the
compound in inhibiting the PD-1/PD-L1 interaction.[2][3]

e Cell-Based Co-culture PD-1 Signaling Assays: Employed to assess the potency of LH1306
in inhibiting PD-1 signaling in a cellular context.[2][3]

Mechanism of Action: PD-1/PD-L1 Inhibition

The following diagram illustrates the mechanism by which LH1306 inhibits the PD-1/PD-L1
signaling pathway, a critical immune checkpoint.
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Caption: Mechanism of LH1306 as a PD-1/PD-L1 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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